N,N-dimethyl-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide

• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.32 g/mol
• IUPAC Name: N,N-dimethyl-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C12H13N3O3S/c1-15(2)10(17)7-19-12-14-13-11(18-12)8-3-5-9(16)6-4-8/h3-6,13H,7H2,1-2H3
• InChI Key: XCGFDVHDSJQTJH-UHFFFAOYSA-N
• Isomeric SMILES: CN(C)C(=O)CSC1=NNC(=C2C=CC(=O)C=C2)O1

Description

N,N-dimethyl-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide, commonly referred to as DMTA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. DMTA is a member of the oxadiazole family, which is known for its diverse range of biological and pharmacological activities.

Mechanism of Action

The mechanism of action of DMTA as a ROS probe involves its ability to undergo a reaction with ROS, resulting in the formation of a fluorescent product. The exact mechanism of action as a photosensitizer is not well understood, but it is thought to involve the generation of reactive oxygen species upon exposure to light.
Biochemical and Physiological Effects:
DMTA has been shown to have low toxicity in vitro and in vivo studies. It does not appear to have any significant effects on cell viability or morphology at concentrations used for ROS detection or photodynamic therapy. However, further studies are needed to fully understand its potential effects on cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTA is its high selectivity for ROS detection, which makes it a valuable tool for studying oxidative stress in cells. Its low toxicity also makes it a safe alternative to other fluorescent probes that may have adverse effects on cells. However, one limitation of DMTA is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving DMTA. One area of interest is the development of new derivatives with improved solubility and selectivity for ROS detection. Another direction is the investigation of DMTA as a photosensitizer for other applications, such as antibacterial therapy or imaging. Additionally, further studies are needed to fully understand the mechanism of action of DMTA as a photosensitizer and its potential effects on cellular processes.

Synthesis Methods

The synthesis of DMTA involves the reaction of 2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-thiol with N,N-dimethylacetic anhydride in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that is purified through recrystallization.

Scientific Research Applications

DMTA has been studied for its potential use as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. ROS are known to play a role in various physiological processes and diseases, and the ability to detect them in real-time is crucial for understanding their functions. DMTA has also been investigated for its use as a photosensitizer in photodynamic therapy, a cancer treatment that involves the use of light-activated compounds to kill cancer cells.